Cas no 700-46-9 (4-Methylquinazoline)
4-Methylquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylquinazoline
- Quinazoline, 4-methyl-
- 1-Methyl-chinazolin
- 4-methyl-1,3-quinazoline
- 4-Methylchinazolin
- 4-methyl-quinazoline
- Quinazoline,4-methyl
- Quinazoline, 4-methyl- (6CI,7CI,8CI,9CI)
- JWEOEZZCZCCPJL-UHFFFAOYSA-N
- NSC48974
- FCH1167133
- AX8240944
- ST24043932
-
- MDL: MFCD05982001
- Inchi: 1S/C9H8N2/c1-7-8-4-2-3-5-9(8)11-6-10-7/h2-6H,1H3
- InChI Key: JWEOEZZCZCCPJL-UHFFFAOYSA-N
- SMILES: N1C=NC(C)=C2C=CC=CC=12
Computed Properties
- Exact Mass: 144.06900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- XLogP3: 1.4
- Topological Polar Surface Area: 25.8
Experimental Properties
- Boiling Point: 261°C at 760 mmHg
- PSA: 25.78000
- LogP: 1.93820
4-Methylquinazoline Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
4-Methylquinazoline Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methylquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZB094-50mg |
4-Methylquinazoline |
700-46-9 | 95+% | 50mg |
361.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZB094-250mg |
4-Methylquinazoline |
700-46-9 | 95+% | 250mg |
1712CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZB094-1g |
4-Methylquinazoline |
700-46-9 | 95+% | 1g |
1707.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZB094-5g |
4-Methylquinazoline |
700-46-9 | 95+% | 5g |
8528CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M840076-250mg |
4-Methylquinazoline |
700-46-9 | 95% | 250mg |
1,120.00 | 2021-05-17 | |
| TRC | M321479-10mg |
4-Methylquinazoline |
700-46-9 | 10mg |
$64.00 | 2023-05-17 | ||
| TRC | M321479-50mg |
4-Methylquinazoline |
700-46-9 | 50mg |
$144.00 | 2023-05-17 | ||
| TRC | M321479-100mg |
4-Methylquinazoline |
700-46-9 | 100mg |
$207.00 | 2023-05-17 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M39130-250mg |
4-Methylquinazoline |
700-46-9 | 250mg |
¥1006.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M39130-5g |
4-Methylquinazoline |
700-46-9 | 5g |
¥5696.0 | 2021-09-04 |
4-Methylquinazoline Suppliers
4-Methylquinazoline Related Literature
-
Koen Jansen,Hans De Winter,Leen Heirbaut,Jonathan D. Cheng,Jurgen Joossens,Anne-Marie Lambeir,Ingrid De Meester,Koen Augustyns,Pieter Van der Veken Med. Chem. Commun. 2014 5 1700
-
2. Preparation of [1,2,4]triazoloquinazolinium betaines and molecular rearrangements of putative [1,2,4]triazolo[4,3-a][1,3,5]triazinium betainesDerek L. Crabb,Kevin J. McCullough,Peter N. Preston,Georgina M. Rosair,Brian C. Bishop,Stanley H. B. Wright,William Clegg,Simon Coles J. Chem. Soc. Perkin Trans. 1 1999 1517
-
3. 974. Quinazolines. Part V. Covalent hydration in quinazoline 3-oxidesW. L. F. Armarego J. Chem. Soc. 1962 5030
-
4. Studies with Reissert compounds. Part 17. Mono-Reissert compound formation at the 1,2-position of the quinazoline systemBarrie C. Uff,Bijaya L. Joshi,Frank D. Popp J. Chem. Soc. Perkin Trans. 1 1986 2295
-
5. 528. Quinazolines. Part I. Cations of quinazolineAdrien Albert,W. L. F. Armarego,E. Spinner J. Chem. Soc. 1961 2689
Additional information on 4-Methylquinazoline
4-Methylquinazoline (CAS No: 700-46-9)
4-Methylquinazoline is a heterocyclic organic compound belonging to the quinazoline family, a class of compounds that have garnered significant attention in various fields of chemistry and pharmacology. With the CAS registry number 700-46-9, this compound is characterized by its unique structure, which includes a fused benzene ring and an imidazole-like ring system with a methyl group attached at the fourth position. This structural feature not only imparts distinctive chemical properties but also positions 4-Methylquinazoline as a promising candidate for diverse applications in drug discovery, material science, and catalysis.
The synthesis of 4-Methylquinazoline has been extensively studied, with researchers exploring both traditional and modern methodologies to optimize its production. Recent advancements have focused on green chemistry approaches, such as microwave-assisted synthesis and catalytic processes, to enhance yield and reduce environmental impact. These methods not only streamline the production of 4-Methylquinazoline but also pave the way for its scalable manufacturing in industrial settings.
One of the most compelling aspects of 4-Methylquinazoline lies in its potential as a building block for more complex molecules. Its ability to undergo various functional group transformations makes it an invaluable precursor in organic synthesis. For instance, researchers have utilized 4-Methylquinazoline as a starting material for the development of bioactive compounds, including kinase inhibitors and anti-inflammatory agents. These findings underscore its role as a versatile scaffold in medicinal chemistry.
Recent studies have highlighted the biological activity of 4-Methylquinazoline, particularly its anti-cancer properties. Investigations into its mechanism of action reveal that it can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT pathway. Additionally, preclinical trials have demonstrated its potential as an anti-inflammatory agent, with promising results in models of chronic inflammation. These findings position 4-Methylquinazoline as a lead compound for drug development.
Beyond its biological applications, 4-Methylquinazoline has also found utility in material science. Its aromaticity and conjugated system make it an attractive candidate for applications in optoelectronics and photonics. Researchers have explored its use in organic light-emitting diodes (OLEDs) and solar cells, where its electronic properties contribute to enhanced device performance.
In terms of environmental considerations, recent studies have examined the biodegradation and toxicity profiles of 4-Methylquinazoline to assess its environmental impact. Findings indicate that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it may be suitable for use in eco-friendly applications.
Looking ahead, the future of 4-Methylquinazoline appears bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its versatility as a chemical building block ensures that it will remain a focal point for innovation across multiple disciplines.
In conclusion, 4-Methylquinazoline (CAS No: 700-46-9) stands out as a multifaceted compound with applications spanning drug discovery, material science, and beyond. Its unique chemical properties and biological activity make it an invaluable tool for researchers seeking to address complex scientific challenges.
700-46-9 (4-Methylquinazoline) Related Products
- 51752-73-9(pyrido[3,4-d]pyrimidine, 4-methyl- (9ci))
- 6141-02-2(4-Methylquinazolin-2-amine)
- 963-80-4(4,4'-Biquinazoline)
- 1223157-04-7(7-methyl-6H-Pyrrolo[2,3,4-gh]perimidine)
- 933747-26-3(Quinazoline-4-carbaldehyde)
- 69674-27-7(6-Bromo-4-methylquinazoline)
- 36082-71-0(quinazoline-4-carbonitrile)
- 1071752-93-6(6-Chloro-4-methylquinazoline)
- 6141-14-6(2-Chloro-4-methylquinazoline)
- 703-63-9(2,4-Dimethylquinazoline)